![molecular formula C17H13NO3 B5580961 4-(4-methoxybenzylidene)-3-phenyl-5(4H)-isoxazolone](/img/structure/B5580961.png)
4-(4-methoxybenzylidene)-3-phenyl-5(4H)-isoxazolone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(4-methoxybenzylidene)-3-phenyl-5(4H)-isoxazolone is a useful research compound. Its molecular formula is C17H13NO3 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 279.08954328 g/mol and the complexity rating of the compound is 441. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Crystallographic and Theoretical Studies
Research has shown that arylidene-isoxazolone compounds, including derivatives of 4-(4-methoxybenzylidene)-3-phenyl-5(4H)-isoxazolone, have been prepared and characterized through crystallographic and theoretical studies. These studies highlighted the compound's structure, vibrational frequencies, atomic orbitals, and potential electrostatic maps, aiming to understand the effect of π-donor methoxy substituents on various properties (Brancatelli et al., 2011).
Nonlinear Optical Properties
Another area of application is in nonlinear optical (NLO) crystals, where isoxazolone-based single crystals, including this compound derivatives, have been grown and characterized. These crystals displayed significant second harmonic generation (SHG) effects, indicating their potential in NLO applications (Zhang et al., 2015).
Anticancer and Antibacterial Activities
Research has also been conducted on the synthesis, structure, and spectroscopic properties of compounds related to this compound, evaluating their potential in medical applications such as anticancer and antibacterial activities. These studies highlight the biological activities of these compounds, suggesting their utility in developing therapeutic agents (Hu & Chen, 2015).
Anticorrosion Agent
The compound has been investigated for its potential as an anticorrosion agent for carbon steel in acidic environments, showcasing its effectiveness in protecting metal surfaces. This application is crucial for industries looking to mitigate corrosion-related damages (Alhaffar et al., 2019).
Antioxidant Activity
Compounds derived from this compound have been isolated and identified for their strong antioxidant activity, underscoring their potential in addressing oxidative stress-related conditions (Chung & Shin, 2007).
Properties
IUPAC Name |
(4E)-4-[(4-methoxyphenyl)methylidene]-3-phenyl-1,2-oxazol-5-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO3/c1-20-14-9-7-12(8-10-14)11-15-16(18-21-17(15)19)13-5-3-2-4-6-13/h2-11H,1H3/b15-11+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGIIHVJCDPYWBJ-RVDMUPIBSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)C=C2C(=NOC2=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC1=CC=C(C=C1)/C=C/2\C(=NOC2=O)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
279.29 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.